Cas no 2309458-00-0 (2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid
• CAS No: 2309458-00-0
• MF: C₂₂H₂₅BrN₂O₅S
• MW: 509.4133040905
• CID: 6255857
• PubChem ID: 165829444
• Update Time: 2025-06-13

2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid
• 2309458-00-0
• EN300-7429189
• 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid

• Inchi： 1S/C22H25BrN2O5S/c23-17-14-31-19(24-17)22(30-13-18(26)27)8-6-21(7-9-22)10-11-25(15-21)20(28)29-12-16-4-2-1-3-5-16/h1-5,14H,6-13,15H2,(H,26,27)
• InChI Key： VVNRWPQPSRJOPV-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCC3(CN(C(=O)OCC4C=CC=CC=4)CC3)CC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 508.06676g/mol
• Monoisotopic Mass: 508.06676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid

Introduction to 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid (CAS No. 2309458-00-0)

2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid, identified by its CAS number 2309458-00-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate spirocyclic structure and functional groups that make it a promising candidate for various biological applications.

The molecular framework of 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid incorporates several key structural motifs that are highly relevant in modern drug discovery. The presence of a benzyloxy carbonyl group suggests potential roles in protease inhibition, while the spirocyclic azaspiro[4.5]decane core provides rigidity and stability to the molecule. Additionally, the 4-bromo-1,3-thiazole moiety introduces electrophilic centers that can be exploited for further derivatization and bioactivity modulation.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique pharmacokinetic properties and enhanced binding affinities. The spirocyclic azaspiro[4.5]decan scaffold in this compound has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation, making it an attractive scaffold for drug design. Furthermore, the thiazole ring, a common pharmacophore in medicinal chemistry, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Recent studies have highlighted the potential of benzyloxy carbonyl protected amino acids as key intermediates in peptide synthesis and drug development. The benzyloxy carbonyl group not only protects the amine functionality during synthetic processes but also enhances the solubility and stability of the compound, facilitating its use in various biochemical assays. This protective group is particularly useful in solid-phase peptide synthesis (SPPS), where it ensures high yields and purity of peptide products.

The 4-bromo substituent on the 1,3-thiazole ring adds another layer of complexity to the molecule, enabling selective modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecular frameworks, thereby expanding the biological activity profile of the compound. The bromine atom also serves as a handle for further functionalization via palladium-catalyzed reactions, making it a versatile building block for drug discovery.

One of the most compelling aspects of 2-({2-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid is its potential as a lead compound for therapeutic intervention. The combination of structural features such as the spirocyclic azaspiro[4.5]decane core, benzyloxy carbonyl group, and 4-bromo-thiazole moiety suggests multiple avenues for biological exploration. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in diseases such as cancer, inflammation, or neurodegeneration.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design (SBDD), where computational modeling and experimental validation are used to optimize molecular properties. The complex architecture of 2-{(Benzyloxy)carbonyl}-8-(4-bromo-thiazolyl)-spiro[pyrazolidinone-decanone] provides a rich scaffold for SBDD approaches. By leveraging computational techniques such as molecular dynamics simulations and virtual screening, researchers can identify optimal analogs with enhanced potency and selectivity.

The utility of this compound extends beyond traditional small-molecule drug development. Its unique structural features make it an excellent candidate for exploring novel therapeutic strategies such as proteolysis targeting chimeras (PROTACs) or molecular glues that modulate protein-protein interactions. These approaches have gained significant traction in recent years due to their ability to induce targeted degradation of disease-causing proteins.

In conclusion,CAS No 2309458 - 00 - 0 represents a structurally fascinating molecule with diverse potential applications in pharmaceutical research. Its intricate design incorporating functional groups such as the benzyloxy carbonyl, spirocyclic azaspiro[4.5]decane core, and 4-bromo-thiazole moiety positions it as a valuable scaffold for developing novel therapeutics targeting various diseases.